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Compound of Interest

Compound Name: Fasitibant Chloride

Cat. No.: B10788757 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of Fasitibant Chloride
when using Dimethyl Sulfoxide (DMSO) as a solvent. Below you will find troubleshooting

guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the

successful handling and application of this compound in your research.

Solubility and Stability Data
While precise, experimentally determined quantitative data for the solubility and long-term

stability of Fasitibant Chloride in DMSO is not readily available in public literature, the

following tables summarize the available qualitative information and general recommendations

for handling similar compounds in DMSO.

Table 1: Solubility of Fasitibant Chloride in DMSO
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Parameter Value/Recommendation Source

Qualitative Solubility

Reported to be soluble in

DMSO, sufficient for the

preparation of stock solutions

for both in vitro and in vivo

studies.

Product Information

Recommended Solvent

DMSO is the recommended

solvent for creating stock

solutions.

General Practice

Water Solubility (Predicted) 0.000467 mg/mL [1]

Note: The extremely low predicted water solubility underscores the importance of using an

organic solvent like DMSO for initial dissolution.

Table 2: Stability and Storage of Fasitibant Chloride in DMSO
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Condition Recommendation General Guidance Source

Storage Temperature
Store stock solutions in

aliquots at -20°C or -80°C.
[2]

Short-term Storage

For frequent use, solutions

may be stored at -20°C for up

to one month.

[2]

Long-term Storage

For archival purposes, storage

at -80°C is recommended for

up to six months.

[2]

Freeze-Thaw Cycles

Minimize repeated freeze-thaw

cycles to prevent degradation

and ensure compound

integrity. Aliquoting is highly

recommended.

[2]

Light Sensitivity

Store solutions in light-

protected vials (e.g., amber

vials or wrapped in foil) as a

precautionary measure.

General Laboratory Practice

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Fasitibant Chloride in DMSO
Objective: To prepare a concentrated stock solution of Fasitibant Chloride in DMSO for

subsequent dilution in experimental assays.

Materials:

Fasitibant Chloride powder (Molecular Weight: 800.24 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials
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Calibrated analytical balance

Vortex mixer

Calibrated micropipettes

Procedure:

Determine the required mass of Fasitibant Chloride:

Use the following formula to calculate the mass needed for your desired volume of 10 mM

stock solution: Mass (mg) = 10 mmol/L * 0.001 L/mL * Volume (mL) * 800.24 g/mol * 1000

mg/g

For example, to prepare 1 mL of a 10 mM stock solution, you would need 8.00 mg of

Fasitibant Chloride.

Weigh the Fasitibant Chloride:

Tare a sterile microcentrifuge tube or vial on the analytical balance.

Carefully weigh the calculated amount of Fasitibant Chloride powder into the tube.

Dissolve in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the Fasitibant
Chloride powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to

no more than 37°C) and sonication can be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a Fasitibant Chloride stock solution in DMSO.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer/media

The compound is likely

crashing out of solution due to

its low aqueous solubility.

1. Decrease the stock solution

concentration: Prepare a more

dilute stock solution in DMSO.

2. Stepwise dilution: Dilute the

DMSO stock solution gradually

into the aqueous buffer while

vortexing. 3. Use a co-solvent:

For in vivo studies, consider

using a formulation with co-

solvents like PEG300 and

Tween 80. A suggested

formulation is 10% DMSO,

40% PEG300, 5% Tween 80,

and 45% saline. 4. Ensure final

DMSO concentration is low:

For cell-based assays, ensure

the final concentration of

DMSO in the culture medium is

non-toxic to the cells (typically

≤ 0.5%).

Difficulty dissolving the powder

in DMSO

The compound may require

more energy to dissolve, or the

DMSO may have absorbed

water.

1. Gentle warming: Warm the

solution to 37°C. 2. Sonication:

Use a sonicator to aid

dissolution. 3. Use anhydrous

DMSO: Ensure you are using a

fresh, anhydrous stock of

DMSO as it is hygroscopic.

Inconsistent experimental

results

This could be due to

compound degradation or

inaccurate concentration.

1. Prepare fresh dilutions:

Always prepare fresh working

solutions from the frozen stock

for each experiment. 2. Avoid

repeated freeze-thaw cycles:

Use single-use aliquots of your

stock solution. 3. Verify

pipetting accuracy: Ensure
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your micropipettes are

calibrated and you are using

them correctly.

Frequently Asked Questions (FAQs)
Q1: What is the maximum recommended concentration of Fasitibant Chloride in DMSO?

A1: While a specific maximum solubility value is not published, it is soluble enough to prepare

stock solutions of at least 10 mM. For your specific batch, it is advisable to perform a small-

scale solubility test to determine the upper limit.

Q2: How should I store my Fasitibant Chloride stock solution in DMSO?

A2: For optimal stability, aliquot your stock solution into single-use vials and store them at

-80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

Avoid repeated freeze-thaw cycles.

Q3: My compound precipitates when I add it to my cell culture media. What should I do?

A3: This is a common issue with compounds that have low aqueous solubility. To mitigate this,

you can try a stepwise dilution of your DMSO stock into the media while gently vortexing. Also,

ensure the final concentration of DMSO in your cell culture does not exceed a level that is toxic

to your specific cell line, typically below 0.5%.

Q4: Can I sterilize my Fasitibant Chloride solution by autoclaving?

A4: No, do not autoclave solutions containing Fasitibant Chloride or DMSO. High

temperatures can degrade the compound and the solvent. If sterile filtration is required, use a

0.22 µm PTFE syringe filter that is compatible with DMSO.

Q5: What is the mechanism of action of Fasitibant Chloride?

A5: Fasitibant Chloride is a non-peptide antagonist of the bradykinin B2 receptor. By blocking

this receptor, it inhibits the inflammatory signaling cascade mediated by bradykinin.
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Bradykinin B2 Receptor Signaling Pathway and
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Click to download full resolution via product page

Caption: Mechanism of action of Fasitibant Chloride as a Bradykinin B2 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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